Cas no 934601-09-9 ((4-amino-2-fluorophenyl)(4-methyl-1-piperazinyl)-Methanone)

(4-amino-2-fluorophenyl)(4-methyl-1-piperazinyl)-Methanone structure
934601-09-9 structure
Product name:(4-amino-2-fluorophenyl)(4-methyl-1-piperazinyl)-Methanone
CAS No:934601-09-9
MF:C12H16N3OF
MW:237.27334
CID:1122100
PubChem ID:61709481

(4-amino-2-fluorophenyl)(4-methyl-1-piperazinyl)-Methanone Chemical and Physical Properties

Names and Identifiers

    • (4-amino-2-fluorophenyl)(4-methyl-1-piperazinyl)-Methanone
    • SCHEMBL3396511
    • A1-25419
    • AKOS010978128
    • (4-amino-2-fluorophenyl)-(4-methylpiperazin-1-yl)methanone
    • 3-Fluoro-4-(4-methylpiperazine-1-carbonyl)aniline
    • 934601-09-9
    • DB-179253
    • (4-Amino-2-fluorophenyl)(4-methyl-1-piperazinyl)methanone
    • Inchi: InChI=1S/C12H16FN3O/c1-15-4-6-16(7-5-15)12(17)10-3-2-9(14)8-11(10)13/h2-3,8H,4-7,14H2,1H3
    • InChI Key: JWCGPJDCNLPFMA-UHFFFAOYSA-N
    • SMILES: CN1CCN(CC1)C(=O)C2=C(C=C(C=C2)N)F

Computed Properties

  • Exact Mass: 237.12774030g/mol
  • Monoisotopic Mass: 237.12774030g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 49.6Ų

(4-amino-2-fluorophenyl)(4-methyl-1-piperazinyl)-Methanone Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
A2B Chem LLC
AQ81551-2.5g
3-fluoro-4-(4-methylpiperazine-1-carbonyl)aniline
934601-09-9 95%
2.5g
$1098.00 2024-05-20

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